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Compound of Interest

Compound Name: 2-Heptenol

Cat. No.: B3028808

Essential Safety and Handling Guide for 2-Heptenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal
procedures for handling 2-Heptenol in a laboratory setting. Adherence to these guidelines is
crucial for ensuring a safe working environment and minimizing risks associated with this
chemical.

Hazard Assessment and Personal Protective Equipment
(PPE)

2-Heptenol is a flammable liquid that can cause skin and eye irritation, and may cause
respiratory irritation.[1][2] Proper personal protective equipment is the first line of defense
against exposure.

Recommended Personal Protective Equipment (PPE) for Handling 2-Heptenol
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PPE Category

Item

Material/Standard

Purpose

Hand Protection

Chemical-resistant

gloves

Nitrile, Neoprene, or
PVC

To prevent skin
contact.[3][4]

Eye Protection

Safety glasses with

side shields or Safety
goggles

ANSI Z87.1 certified

To protect eyes from
splashes.[3][4]

Body Protection

Laboratory coat

Flame-resistant or
100% cotton

To protect clothing
and skin from spills.
Synthetic materials
should be avoided as
they can melt if
ignited.[5]

Respiratory Protection

Filter respirator for
organic gases and
vapors (Type ABEK

recommended)

NIOSH (US) or EN
166 (EU) approved

Recommended when
working in poorly
ventilated areas or
when there is a risk of

inhaling vapors.[6][7]

Quantitative Data Summary

Understanding the physical and chemical properties of 2-Heptenol is critical for safe handling.
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Property Value Source
CAS Number 543-49-7 [8]
Molecular Formula C7H160 [8]

Molar Mass 116.204 g-mol-1 [8]
Appearance Clear, colorless liquid [6][91[10]
Odor Mild alcohol odor [9][10]
Boiling Point 158-160 °C (316.4-320 °F) [819]
Flash Point 71 °C (160 °F) (Closed Cup) [61181[11]
Density 0.817 g/mL [8]
Solubility in Water 3.3¢g/L [8]
Vapor Density 4.0 (Air=1) [6]119]

Operational Plan for Handling 2-Heptenol

A systematic approach to handling 2-Heptenol will minimize exposure and prevent accidents.

Preparation

o Consult Safety Data Sheet (SDS): Always review the SDS for 2-Heptenol before use.[3][12]

o Work Area: Designate a well-ventilated work area, preferably a chemical fume hood.[5][13]

[14]

o Gather Materials: Assemble all necessary equipment, including PPE, spill containment

materials, and waste containers, before starting work.

o Eliminate Ignition Sources: Ensure the work area is free of open flames, sparks, hot

surfaces, and static discharge sources.[1][5][13][14][15] Use of non-sparking tools is

recommended.[1][7]

Handling and Use
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o Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.

» Dispensing: When transferring 2-Heptenol, especially in quantities greater than 4 liters,
containers should be bonded and grounded to prevent static electricity buildup.[5][13][14]
Pour liquids slowly to minimize splashing and vapor generation.

» Heating: Do not heat 2-Heptenol with an open flame.[5][13][14] Use heating mantles, water
baths, or other controlled heating sources.

o Container Management: Keep containers of 2-Heptenol tightly closed when not in use to
prevent vapor accumulation.[5][15]

Storage

o Location: Store 2-Heptenol in a cool, dry, well-ventilated area away from incompatible
substances such as strong oxidizing agents and strong acids.[1][6][7][15]

o Cabinets: Use certified flammable liquid storage cabinets.[3][5][12] These cabinets should be
clearly labeled "Flammable — Keep Fire Away".[5]

» Refrigeration: If refrigeration is required, use only laboratory-grade, explosion-proof
refrigerators.[5]

Spill and Emergency Procedures
o Small Spills:

[e]

Alert personnel in the immediate area.

o

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand,
or a commercial absorbent.[1][6][9][11]

o

Collect the absorbed material into a labeled, sealed container for hazardous waste
disposal.

o

Clean the spill area with soap and water.

o Large Spills:
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[e]

Evacuate the area immediately.

o

Alert emergency services and the institutional safety officer.

[¢]

Prevent the spill from entering drains or waterways.[1]

[¢]

Ventilate the area and eliminate all ignition sources.[9]

o Fire:

o In case of a small fire, use a dry chemical, COz, or alcohol-resistant foam extinguisher.[1]
[10]

o For large fires, evacuate and call emergency services.

o First Aid:

o

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes.[2][11]
Remove contaminated clothing.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting
upper and lower eyelids occasionally.[1][2][16] Seek medical attention.

o Inhalation: Move the person to fresh air.[2][11][16] If breathing is difficult, give oxygen.

o Ingestion: Do NOT induce vomiting.[2][6][11] Rinse mouth with water and seek immediate
medical attention.

Disposal Plan

Proper disposal of 2-Heptenol and contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect waste 2-Heptenol and materials contaminated with it (e.g., absorbent pads,
gloves) in a designated, properly labeled, and sealed hazardous waste container.

o Do not mix with other waste streams unless explicitly permitted.
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» Disposal Route:

o Dispose of the hazardous waste through an approved institutional or licensed chemical
waste disposal service.[1]

o Follow all local, state, and federal regulations for hazardous waste disposal.
o Container Disposal:

o Empty containers may retain product residue and should be handled as hazardous waste.
[15]

o Containers should be triple-rinsed with a suitable solvent, and the rinsate collected as
hazardous waste. Puncturing the container to prevent reuse is also a recommended

practice.[1]

Workflow for Safe Handling of 2-Heptenol
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Safe Handling Workflow for 2-Heptenol
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Caption: Logical workflow for the safe handling of 2-Heptenol from preparation to disposal.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b3028808?utm_src=pdf-body-img
https://www.benchchem.com/product/b3028808?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

2. chemicalbook.com [chemicalbook.com]

3. Risk or Danger? Strategies for Managing Flammable Liquids in the Laboratory - Labor
Security System [laborsecurity.com]

. benchchem.com [benchchem.com]

. - Division of Research Safety | lllinois [drs.illinois.edu]
. ICSC 1083 - 2-HEPTANOL [inchem.org]

. echemi.com [echemi.com]

. 2-Heptanol - Wikipedia [en.wikipedia.org]

°
(] [00] ~ (o2} (621 iy

. 2-Heptanol | C7H160 | CID 10976 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 10. 2-HEPTANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
e 11. scribd.com [scribd.com]

e 12. blog.storemasta.com.au [blog.storemasta.com.au]

e 13. ehs.princeton.edu [ehs.princeton.edu]

e 14. Chapter 4, Chemical Hygiene Plan: Safe Handling of Flammable and Combustible
Liquids | Environmental Health & Safety | University of Nevada, Reno [unr.edu]

e 15. 2-Heptanol(543-49-7)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

e 16. echemi.com [echemi.com]

« To cite this document: BenchChem. [Personal protective equipment for handling 2-Heptenol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028808#personal-protective-equipment-for-
handling-2-heptenol]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b3028808?utm_src=pdf-custom-synthesis
https://store.apolloscientific.co.uk/storage/msds/OR304044_msds.pdf
https://www.chemicalbook.com/msds/s-2-heptanol.pdf
https://www.laborsecurity.com/en/risk-or-danger-strategies-for-managing-flammable-liquids-in-the-laboratory
https://www.laborsecurity.com/en/risk-or-danger-strategies-for-managing-flammable-liquids-in-the-laboratory
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Heptadecanol.pdf
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://www.inchem.org/documents/icsc/icsc/eics1083.htm
https://www.echemi.com/sds/2-heptanol-pid_Seven43459.html
https://en.wikipedia.org/wiki/2-Heptanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Heptanol
https://cameochemicals.noaa.gov/chemical/22390
https://www.scribd.com/document/180639698/2-heptanol-pdf
https://blog.storemasta.com.au/4-essential-steps-keeping-flammable-liquids-laboratory
https://ehs.princeton.edu/laboratory-research/chemical-safety/flammable-materials/flammable-liquid-handling-precautions
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://m.chemicalbook.com/ProductMSDSDetailCB3313259_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB3313259_EN.htm
https://www.echemi.com/sds/s-2-heptanol-pid_Rock7859.html
https://www.benchchem.com/product/b3028808#personal-protective-equipment-for-handling-2-heptenol
https://www.benchchem.com/product/b3028808#personal-protective-equipment-for-handling-2-heptenol
https://www.benchchem.com/product/b3028808#personal-protective-equipment-for-handling-2-heptenol
https://www.benchchem.com/product/b3028808#personal-protective-equipment-for-handling-2-heptenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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